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Summary of UC-781 Safety in Macaque Models

The following table consolidates the primary safety outcomes observed after vaginal and rectal application of

UC-781 gel formulations in pig-tailed macaques (Macaca nemestrina).

Evaluation Aspect Vaginal Application (0.1% & 1.0% Gel) Rectal Application

Systemic Absorption No systemic absorption detected after
repeated application [1].

No systemic absorption
detected after repeated

application [1].

Local Concentration High levels of UC781 detected in

cervicovaginal lavage samples up to 6
hours post-exposure [1].

Information not specified in

available search results.

Impact on Vaginal
Microenvironment

Deemed safe. No adverse effects found
via colposcopy, cytokine analysis, or on

vaginal microflora with repeated daily use
[1].

Not applicable.
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Evaluation Aspect Vaginal Application (0.1% & 1.0% Gel) Rectal Application

Local Irritation /
Inflammation
(Colposcopy)

Safe; no adverse effects noted [1]. Information not specified in
available search results.

Cytokine Profile No significant adverse changes reported

[1].

1.0% gel caused increased

expression of numerous
cytokines; 0.1% gel did not

[1].

Impact on Local
Microflora

No negative impact observed [1]. Information not specified in

available search results.

Detailed Experimental Protocols

The safety data in the summary table was generated through the following standardized experimental

methodologies.

Protocol
Element

Details

Animal Model Pig-tailed macaques (Macaca nemestrina) [1].

Study Design Randomized, cross-over design studies with animals serving as their own controls

(test gel vs. placebo arm) [1].

Test
Formulations

0.1% and 1.0% UC781 in a water-based hydroxyethylcellulose (HEC) gel; HEC

placebo gel was used as a control [1].

| Dosage and Administration | Vaginal: 1.5 ml of test or placebo gel applied daily [1]. Rectal: Application

of test or placebo gel [1]. | | Key Safety Endpoints & Methods |

Systemic Absorption: Analyzed using high-sensitivity high-performance liquid chromatography
(HPLC) on serum samples [1].

Local Drug Detection: Measured UC781 levels in vaginal and rectal lavage samples [1].
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Tissue Safety: Assessed via colposcopic examinations [1].

Inflammatory Response: Monitored by cytokine analysis from cervical swabs [1].

Microflora Impact: Evaluated through analysis of vaginal microflora [1].

|

Experimental Workflow Diagram

The diagram below visualizes the experimental workflow for these preclinical safety assessments.
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Key Endpoints & Methods

Study Population:
Pig-tailed Macaques

Formulations:
0.1% & 1.0% UC-781 Gel

Placebo Gel

Administration:
Repeated Vaginal

or Rectal Application

Safety Evaluations

Systemic Absorption:
Serum Analysis via HPLC

Local Drug Detection:
Lavage Sample Analysis

Tissue Safety:
Colposcopy

Inflammatory Response:
Cytokine Analysis

Microflora Impact:
Microbiological Analysis

Safety Outcome:
No Systemic Absorption

Vaginal: Safe Profile
Rectal: 1.0% Gel Caused Inflammation

Click to download full resolution via product page

Key Insights for Researchers

Formulation Concentration is Critical: The 1.0% UC781 gel caused rectal inflammation while the
0.1% concentration did not, highlighting the importance of dosage and application site in safety

evaluations [1].
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Advantage of Poor Systemic Absorption: The lack of detected systemic absorption is a positive

safety feature for a topical microbicide, potentially minimizing the risk of systemic side effects [1].
Platform-Dependent Performance: One study noted a poor in vitro-in vivo correlation for a

UC781-releasing vaginal ring in macaques. The drug's poor solubility in vaginal fluid led to a
dissolution-controlled release mechanism in vivo rather than the expected diffusion-controlled

release, which is an important consideration for formulation development [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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